Cas no 13099-73-5 (6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one)

6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one is a chlorinated indanone derivative with a rigid bicyclic structure, featuring a ketone functional group at the 1-position and a chloro substituent at the 6-position. Its sterically hindered 2,2-dimethyl group enhances stability, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound's unique scaffold is useful in constructing complex heterocycles or as a precursor for bioactive molecules. Its well-defined reactivity profile allows for selective functionalization, enabling applications in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.

6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one structure

13099-73-5 structure

Product Name:6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one

CAS No:13099-73-5

MF:C₁₁H₁₁ClO

MW:194.657442331314

CID:874341

PubChem ID:20523639

Update Time:2025-06-07

6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one
- 6-chloro-2,2-dimethyl-3H-inden-1-one
- 6-CHLORO-2,3-DIHYDRO-2,2-DIMETHYL-1H-INDEN-1-ONE
- 13099-73-5
- SCHEMBL2352750
- EN300-122923
- 1H-Inden-1-one, 6-chloro-2,3-dihydro-2,2-dimethyl-
- XFZYJZIKQGZVES-UHFFFAOYSA-N
- CS-0308506
- 6-chloro-2,2-dimethyl-indanone
- AKOS006308765
- Z1198318436
- Inchi： 1S/C11H11ClO/c1-11(2)6-7-3-4-8(12)5-9(7)10(11)13/h3-5H,6H2,1-2H3
- InChI Key： XFZYJZIKQGZVES-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C(C)(C)C2)=O

Computed Properties

Exact Mass: 194.0498427g/mol
Monoisotopic Mass: 194.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T776113-10mg	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5		10mg	$ 50.00	2022-06-02
TRC	T776113-50mg	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5		50mg	$ 185.00	2022-06-02
TRC	T776113-100mg	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5		100mg	$ 275.00	2022-06-02
Chemenu	CM460234-250mg	1H-Inden-1-one, 6-chloro-2,3-dihydro-2,2-dimethyl-	13099-73-5	95%+	250mg	$344	2022-06-13
Chemenu	CM460234-500mg	1H-Inden-1-one, 6-chloro-2,3-dihydro-2,2-dimethyl-	13099-73-5	95%+	500mg	$624	2022-06-13
Chemenu	CM460234-1g	1H-Inden-1-one, 6-chloro-2,3-dihydro-2,2-dimethyl-	13099-73-5	95%+	1g	$802	2022-06-13
Alichem	A079000491-1g	6-Chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5	95%	1g	785.40 USD	2021-06-15
Enamine	EN300-122923-0.05g	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5	95.0%	0.05g	$168.0	2025-03-21
Enamine	EN300-122923-0.1g	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5	95.0%	0.1g	$252.0	2025-03-21
Enamine	EN300-122923-0.25g	6-chloro-2,2-dimethyl-2,3-dihydro-1H-inden-1-one	13099-73-5	95.0%	0.25g	$361.0	2025-03-21